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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet einen detaillierten technischen Einblick in die Chelatbildung von
Eisen(ll)-lactat mit verschiedenen biologischen Liganden. Es werden quantitative Daten,
experimentelle Protokolle und Signalwege behandelt, um ein umfassendes Verstandnis fur die
Rolle von Eisenlactat in biologischen Systemen zu vermitteln.

Einfuhrung in die Eisenlactat-Chelatbildung

Eisen(ll)-lactat, das Salz der Milchsaure, ist eine bioverfugbare Form von Eisen, die in
pharmazeutischen Praparaten und Lebensmitteln zur Behandlung und Pravention von
Eisenmangelanamie eingesetzt wird.[1] Seine Wirksamkeit und Vertraglichkeit hangen
maf3geblich von seiner Fahigkeit ab, mit biologischen Molekulen Chelatkomplexe zu bilden.
Diese Wechselwirkungen beeinflussen die Ldslichkeit, den Transport und die Reaktivitat von
Eisen im Korper.

Die Chelatbildung ist ein Prozess, bei dem ein zentrales Metallion, in diesem Fall Eisen(ll)
(Fe?*), von einem oder mehreren Liganden umschlossen wird. Biologische Liganden sind
Molekile wie Aminosauren, Proteine und organische Sauren, die tber funktionelle Gruppen
verfligen, die als Elektronendonatoren fungieren und koordinative Bindungen mit dem Metallion
eingehen kénnen.

Quantitative Daten zur Chelatbildung
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Die Stabilitat eines Chelatkomplexes wird durch seine Stabilitatskonstante (auch Bildungs-
oder Bindungskonstante genannt) quantifiziert. Eine hohere Stabilitdtskonstante deutet auf
eine starkere Bindung zwischen dem Metallion und dem Liganden hin.

Obwohl spezifische Stabilitatskonstanten fur Eisen(ll)-lactat mit einer breiten Palette von
biologischen Liganden in der wissenschaftlichen Literatur begrenzt sind, liefert eine
vergleichende Studie thermodynamische Daten, die die relative Starke der Chelatbildung von
Eisen(ll) mit Lactat im Vergleich zu anderen Carbonséuren aufzeigen.

Tabelle 1: Thermodynamische Stabilitdtskonstanten von Eisen(ll)-Komplexen mit ausgewahlten

Carbonsauren

. Thermodynamische Stabilitatskonstante

Ligand
(log K)

Lactat niedriger als Ascorbat, Malat und Succinat
Malat Ahnlich wie Ascorbat
Succinat Ahnlich wie Ascorbat
Citrat Hoher als Lactat, Ascorbat, Malat und Succinat

Quelle: Basierend auf Daten aus einer Studie zur Bestimmung von thermodynamischen und
kinetischen Stabilitatskonstanten.[2]

Diese Daten deuten darauf hin, dass Lactat im Vergleich zu anderen biologisch relevanten
Carbonsauren ein relativ schwacher Chelator fur Eisen(ll) ist.[2][3] Dies hat wichtige
Implikationen fir die Bioverflgbarkeit von Eisen aus Eisenlactat, da das Eisen leichter an
andere Liganden mit hoherer Affinitat, wie z. B. Proteine, die am Eisentransport beteiligt sind,
abgegeben werden kann.

Tabelle 2: Qualitative Interaktionen von Eisen mit biologischen Liganden
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Biologischer Ligand Art der Interaktion Anmerkungen

Einige Aminosauren wie
Histidin, Cystein und Lysin
) ) kénnen die Eisenabsorption
Aminosauren Chelatbildung o
durch die Bildung von

Chelatkomplexen verbessern.

[4]

Eisen wird im Korper von
Proteinen wie Transferrin
) Bindung an spezifische (Transport) und Ferritin
Proteine _ _ _
Proteine (Speicherung) gebunden. Die
Affinitét von Transferrin fur

Eisen(lll) ist extrem hoch.[5][6]

Citrat ist ein potenter Chelator

Organische Sauren Chelatbildung fur Eisen(lll) und Eisen(ll).[7]
[8]

Experimentelle Protokolle

Die Untersuchung der Chelatbildung von Eisenlactat erfordert prazise experimentelle
Methoden. Nachfolgend sind detaillierte Protokolle fir Schliisseltechniken aufgeftuhrt.

Spektrophotometrische Bestimmung der
Stabilitatskonstante

Diese Methode basiert auf der Messung der Farb&nderung einer Losung, wenn sich ein Metall-
Ligand-Komplex bildet.

Protokoll:
o Herstellung der Stammldsungen:

o Eisen(ll)-lactat-Lésung (z.B. 0,01 M in deionisiertem Wasser, frisch zubereitet und unter
inerter Atmosphare, um die Oxidation zu Fe3* zu minimieren).
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o Ligandenlosung (z.B. 0,1 M einer Aminosaure in einem geeigneten Puffer).

o Pufferlosung zur Aufrechterhaltung eines konstanten pH-Wertes.

e Bestimmung des Absorptionsmaximums (A_max):
o Mischen Sie eine Losung von Eisen(ll)-lactat mit einem Uberschuss der Ligandenlésung.

o Messen Sie das Absorptionsspektrum im UV-Vis-Bereich (z.B. 200-800 nm), um die
Wellenlange der maximalen Absorption des gebildeten Komplexes zu ermitteln.

o Titration:

o Bereiten Sie eine Reihe von Losungen mit einer konstanten Konzentration an Eisen(ll)-
lactat und variierenden Konzentrationen des Liganden vor.

o Messen Sie die Extinktion jeder Losung bei A_max.
e Datenanalyse:

o Verwenden Sie die Methode der kontinuierlichen Variation (Job's Plot) oder die
Molverhaltnismethode, um die Stéchiometrie des Komplexes zu bestimmen.

o Berechnen Sie die Stabilitatskonstante unter Verwendung des Lambert-Beer'schen
Gesetzes und der Gleichgewichtskonzentrationen der Spezies.

Potentiometrische Titration

Diese Methode misst die Anderung des Potentials einer Elektrode als Reaktion auf die Zugabe
eines Titriermittels, um die Konzentration freier Metallionen in der Losung zu bestimmen.

Protokoll:
o Vorbereitung der Titrationszelle:

o Eine Lésung, die Eisen(ll)-lactat und den biologischen Liganden in einem Medium mit
konstanter lonenstarke enthalt.
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o Eine Indikatorelektrode (z.B. eine ionenselektive Elektrode fur Eisen oder eine
Platinelektrode fir Redox-Titrationen) und eine Referenzelektrode (z.B. eine
Silber/Silberchlorid-Elektrode).

o Titration:

o Titrieren Sie die Losung mit einer Standardlésung einer starken Séaure oder Base, um den
pH-Wert zu andern und die Protonierung des Liganden zu beeinflussen.

o Zeichnen Sie das Elektrodenpotential als Funktion des zugegebenen Volumens des
Titriermittels auf.

o Datenanalyse:

o Analysieren Sie die Titrationskurve, um die Konzentrationen der verschiedenen Spezies
im Gleichgewicht zu bestimmen.

o Berechnen Sie die Stabilitatskonstanten mithilfe geeigneter Software, die die
Protonierungskonstanten des Liganden und die Bildung von Hydroxokomplexen des
Metalls beriicksichtigt.

Isotherme Titrationskalorimetrie (ITC)

ITC misst die Warmeé&nderung, die bei der Bindung eines Liganden an ein Makromolekul, wie
z.B. ein Protein, freigesetzt oder absorbiert wird.

Protokoll:
e Probenvorbereitung:
o Ldsen Sie das Zielprotein (z.B. humanes Serumalbumin) in einem geeigneten Puffer.

o Ldsen Sie Eisen(ll)-lactat im gleichen Puffer. Entgasen Sie beide Losungen, um
Luftblasen zu entfernen.

e ITC-Experiment:

o Fullen Sie die Probenzelle des Kalorimeters mit der Proteinlésung.
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o Fdillen Sie die Injektionsspritze mit der Eisen(ll)-lactat-Losung.

o Fuhren Sie eine Reihe von Injektionen der Eisen(ll)-lactat-Losung in die Probenzelle
durch, wéhrend die Warmeé&anderung kontinuierlich gemessen wird.

o Datenanalyse:
o Integrieren Sie die Warmestol3e fir jede Injektion.

o Passen Sie die resultierenden Daten an ein Bindungsmodell an, um die Bindungsaffinitat
(K_a), die Stéchiometrie (n), die Enthalpie (AH) und die Entropie (AS) der Bindung zu
bestimmen.[9][10][11]

Signalwege und zellulare Prozesse

Die Interaktion von Eisenlactat mit biologischen Systemen geht Giber die einfache
Chelatbildung hinaus und kann zellulare Signalwege beeinflussen. Insbesondere der
Lactatanteil kann die Eisenhomgostase regulieren.

Lactat-induzierte Regulierung der Hepcidin-Expression

Neuere Forschungen haben gezeigt, dass Lactat die Expression von Hepcidin, dem zentralen
Regulator des Eisenstoffwechsels, erh6hen kann.[12][13] Dies geschieht Gber einen
Signalweg, der die l6sliche Adenylylcyclase (SAC) und den Bone Morphogenetic Protein
(BMP)/SMAD-Signalweg involviert.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://cyverse-network-analysis-tutorial.readthedocs-hosted.com/en/latest/step1.html
https://prezi.com/j90uazgxm01h/potentiometric-titration-of-iron-in-mohrs-salt/
https://www.researchgate.net/figure/Iron-and-inflammatory-signaling-to-hepcidin-Increases-in-serum-or-tissue-iron-promote_fig2_328579276
https://www.benchchem.com/product/b12335291?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11749629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10950472/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phosphorylierung
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Abbildung 1: Signalweg der Lactat-induzierten Hepcidin-Expression.

Dieser Signalweg deutet darauf hin, dass eine erh6hte Lactatkonzentration, wie sie
beispielsweise nach intensiver kdrperlicher Betatigung auftritt, zu einer erhéhten Hepcidin-
Produktion fihren kann.[12][13] Dies wiederum wtirde die Eisenfreisetzung aus den Zellen
hemmen und die Eisenaufnahme im Darm reduzieren. Die Verabreichung von Eisen als
Lactatsalz kbnnte somit die systemische Eisenhomdostase auf eine Weise beeinflussen, die
Uber die reine Eisenbereitstellung hinausgeht.

Experimenteller Workflow zur Untersuchung der
zellularen Eisenaufnahme aus Eisenlactat

Um die Aufnahme und den intrazelluldren Verbleib von Eisen aus Eisenlactat zu untersuchen,
kann der folgende experimentelle Arbeitsablauf verwendet werden.
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Abbildung 2: Experimenteller Workflow zur Untersuchung der zellularen Eisenaufnahme.

Dieser Workflow ermdglicht eine umfassende Analyse der zellularen Reaktion auf die

Exposition gegeniber Eisenlactat, von der reinen Aufnahme bis hin zu den regulatorischen
Antworten der Zelle.

Schlussfolgerung

Eisen(ll)-lactat ist eine wichtige Quelle fur bioverfigbares Eisen. Seine Wechselwirkungen in
biologischen Systemen werden durch seine moderate Chelatisierungsstarke und die Fahigkeit
des Lactat-Anteils, zellulare Signalwege zu modulieren, bestimmt. Wahrend quantitative Daten
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zur Chelatbildung mit einer Vielzahl von biologischen Liganden noch weiter erforscht werden
missen, bieten die hier vorgestellten experimentellen Protokolle und das Verstandnis der
beteiligten Signalwege eine solide Grundlage fur die weitere Forschung und Entwicklung von
eisenbasierten Therapeutika. Die gezielte Untersuchung der hier beschriebenen Mechanismen
wird entscheidend sein, um die Wirksamkeit und Sicherheit von Eisenlactat in klinischen und
pharmazeutischen Anwendungen weiter zu optimieren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Eisenlactat: Chelatbildung mit biologischen Liganden —
Ein technischer Leitfaden]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12335291#eisenlactat-chelatbildung-mit-
biologischen-liganden]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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